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Compound of Interest

Compound Name: Cyclohexanone oxime

Cat. No.: B7761111

An in-depth analysis of the solubility of cyclohexanone oxime in a range of common organic
solvents, providing critical data and methodologies for laboratory and industrial applications.

This technical guide offers a comprehensive overview of the solubility of cyclohexanone
oxime, a key intermediate in the production of Nylon-6. Understanding its solubility
characteristics is paramount for optimizing reaction conditions, purification processes, and for
its effective use in drug development and material science. This document provides
guantitative solubility data, detailed experimental protocols, and logical workflows to assist
researchers, scientists, and professionals in the field.

Quantitative Solubility Data

The solubility of cyclohexanone oxime varies significantly across different organic solvents,
influenced by factors such as solvent polarity, temperature, and the potential for hydrogen
bonding. The following tables summarize the available quantitative and qualitative solubility
data.

Table 1: Quantitative Solubility of Cyclohexanone Oxime in Select Solvents
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Solubility ( Molar
Temperature . .
Solvent °C) g/100 g Solubility Mole Fraction
Solvent) (moliL)
Ethanol[1] -10 18.6 1.83 0.08
0 255 2.51 0.11
10 34.5 3.40 0.14
20 46.2 4.55 0.18
30 61.8 6.09 0.23
45 96.6 9.52 0.32
Methyl tert-butyl
19.8 1.95 0.10
ether[2]
20 36.1 3.56 0.17
35 58.9 5.80 0.25
Water 25 1.6[3] ~0.14 ~0.0025
20 <0.1[4][5] <0.009 <0.00016

Note: There are conflicting reports regarding the water solubility of cyclohexanone oxime.

Researchers should verify this parameter for their specific application.

Table 2: Qualitative and Semi-Quantitative Solubility of Cyclohexanone Oxime
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Solvent Solubility Description

Highly soluble; solutions of 30-60% by weight

Toluene
have been reported.[6][7]
Methanol Soluble.[5][8]
Diethyl Ether Soluble.[8]
Mentioned as a suitable solvent for purification.
Benzene

[6]7]

Mentioned as a suitable solvent for purification.

[6]7]

Cyclohexane

Mentioned as a suitable solvent for purification.

[6]7]

Hexane

Mentioned as suitable solvents for purification.

[6]7]

Chlorinated Hydrocarbons

Mentioned as a suitable solvent for purification.

Isopropyl Ether
[61[7]

Petroleum Ether Used for recrystallization.[8]

Corn QOil Used as a solvent for in vivo studies.[9]

Experimental Protocols

A standardized method for determining the solubility of a solid organic compound like
cyclohexanone oxime in an organic solvent is crucial for obtaining reliable and reproducible
data. The following protocol outlines a general gravimetric method.

Protocol: Determination of Solubility by the Gravimetric Method

1. Materials and Equipment:

Cyclohexanone oxime (high purity)
Selected organic solvent (analytical grade)

Temperature-controlled shaker or water bath
Analytical balance (£ 0.0001 g)
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Vials with screw caps

Syringe filters (e.g., 0.45 um PTFE)
Volumetric flasks and pipettes
Oven

. Procedure:

Preparation of Saturated Solution:

Add an excess amount of cyclohexanone oxime to a series of vials.

Accurately pipette a known volume of the selected organic solvent into each vial.

Tightly cap the vials to prevent solvent evaporation.

Place the vials in a temperature-controlled shaker or water bath set to the desired
temperature.

Agitate the vials for a sufficient time to ensure equilibrium is reached (e.g., 24-48 hours). A
preliminary kinetic study can determine the optimal equilibration time.

Sample Withdrawal and Filtration:

After equilibration, allow the vials to stand undisturbed at the set temperature for at least 2
hours to allow the excess solid to settle.

Carefully withdraw a known volume of the supernatant using a pre-warmed (or cooled to the
experimental temperature) syringe.

Immediately pass the solution through a syringe filter into a pre-weighed vial. This step is
critical to remove any undissolved solid.

Solvent Evaporation and Mass Determination:

Record the exact mass of the filtered solution.

Place the vial in an oven at a temperature sufficient to evaporate the solvent without
decomposing the cyclohexanone oxime (e.g., 50-60 °C). A vacuum oven is recommended
to facilitate evaporation at a lower temperature.

Once all the solvent has evaporated, cool the vial in a desiccator to room temperature and
weigh it.

Repeat the drying and weighing process until a constant mass is obtained.

Calculation of Solubility:

The mass of the dissolved cyclohexanone oxime is the final mass of the vial minus the
initial mass of the empty vial.

The mass of the solvent is the mass of the filtered solution minus the mass of the dissolved
cyclohexanone oxime.

Solubility can then be expressed in various units, such as g/100 g solvent, g/L, or mol/L.
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Logical Workflow for Solvent Selection in
Recrystallization

The selection of an appropriate solvent is a critical step in the purification of cyclohexanone
oxime by recrystallization. The ideal solvent should exhibit high solubility at an elevated
temperature and low solubility at a lower temperature. The following diagram illustrates a

logical workflow for this process.
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Solvent Selection Workflow for Recrystallization

Start: Need to Recrystallize
Cyclohexanone Oxime

'

Consult Solubility Data
(Qualitative & Quantitative)

Select Potential Solvents:
High solubility at high temp,

Low solubility at low temp

> Perform Small-Scale
Solubility Tests

;

Does the compound dissolve
when heated?

Do crystals form upon Discard Solvent
cooling? (Poor solubility)

Is the crystal recovery Discard Solvent
satisfactory? (Compound oils out or no crystals)

Consider Solvent Pair Select Optimal Solvent
or a different solvent for Recrystallization

Click to download full resolution via product page
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Caption: Logical workflow for selecting an optimal solvent for the recrystallization of
cyclohexanone oxime.

This guide provides a foundational understanding of the solubility of cyclohexanone oxime in
various organic solvents. The presented data and protocols are intended to aid researchers in

their experimental design and process development, ultimately facilitating advancements in the
diverse fields where this important compound is utilized.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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